Cas no 51572-57-7 (2-Propenoic acid, 3-(4-butylphenyl)-, 4-methoxyphenyl ester, (E)-)

• Product name: 2-Propenoic acid, 3-(4-butylphenyl)-, 4-methoxyphenyl ester, (E)-
• CAS No: 51572-57-7
• MF: C₂₀H₂₂O₃
• MW: 310.38688
• CID: 361985
• PubChem ID: 71366097

2-Propenoic acid, 3-(4-butylphenyl)-, 4-methoxyphenyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-butylphenyl)-, 4-methoxyphenyl ester, (E)-
• (4-methoxyphenyl) 3-(4-butylphenyl)prop-2-enoate
• 4-Methoxyphenyl 3-(4-butylphenyl)prop-2-enoate
• 51572-57-7
• DTXSID10789470

• Inchi： InChI=1S/C20H22O3/c1-3-4-5-16-6-8-17(9-7-16)10-15-20(21)23-19-13-11-18(22-2)12-14-19/h6-15H,3-5H2,1-2H3/b15-10+
• InChI Key： SIBVZTAWRKGLMI-XNTDXEJSSA-N
• SMILES： CCCCC1=CC=C(/C=C/C(OC2=CC=C(OC)C=C2)=O)C=C1

Computed Properties

• Exact Mass: 310.15696
• Monoisotopic Mass: 310.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53